Cas no 6182-78-1 (tert-Butyl 4-Iodobutyrate)

• Product Name: tert-Butyl 4-Iodobutyrate
• CAS No: 6182-78-1
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 465196
• PubChem ID: 12416448
• Update Time: 2025-04-19

tert-Butyl 4-Iodobutyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-iodo-, 1,1-dimethylethyl ester
• tert-butyl 4-iodobutanoate
• tert-Butyl4-Iodobutyrate
• starbld0029251
• DTXSID20497271
• JOCPIDVCNQGZGA-UHFFFAOYSA-N
• MFCD25965404
• t-butyl 4-iodobutyrate
• SCHEMBL418887
• tert-butyl 4-iodobutyrate
• 6182-78-1
• F73038
• DB-102054
• t-Butyl-4-Iodobutanoate
• tert-Butyl 4-Iodobutyrate

• Inchi： 1S/C8H15IO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6H2,1-3H3
• InChI Key： JOCPIDVCNQGZGA-UHFFFAOYSA-N
• SMILES： ICCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.01125
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

tert-Butyl 4-Iodobutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)